Cas no 1823623-98-8 (2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine)

• Product Name: 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine
• CAS No: 1823623-98-8
• MF: C₁₁H₁₂F₃NS
• MW: 247.279891967773
• CID: 5905287
• PubChem ID: 130145871
• Update Time: 2025-06-08

2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1823623-98-8
• 2-{3-[(trifluoromethyl)sulfanyl]phenyl}pyrrolidine
• EN300-1934638
• 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine

• Inchi： 1S/C11H12F3NS/c12-11(13,14)16-9-4-1-3-8(7-9)10-5-2-6-15-10/h1,3-4,7,10,15H,2,5-6H2
• InChI Key： ZHAXLORXWVXBNN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 247.06425505g/mol
• Monoisotopic Mass: 247.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine

Recent Advances in the Study of 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine (CAS: 1823623-98-8)

The compound 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine (CAS: 1823623-98-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature highlights the importance of the trifluoromethylthio (-SCF3) group in medicinal chemistry, as it is known to enhance the metabolic stability and lipophilicity of bioactive molecules. The incorporation of this group into the pyrrolidine scaffold, as seen in 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine, has been explored for its potential to modulate biological targets such as G protein-coupled receptors (GPCRs) and ion channels. Several studies have demonstrated the compound's ability to interact with these targets, suggesting its utility in the development of novel therapeutics for neurological and psychiatric disorders.

One of the key findings from recent research is the compound's role as a selective ligand for certain subtypes of serotonin receptors. In vitro and in vivo studies have shown that 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine exhibits high affinity and selectivity for 5-HT2A and 5-HT2C receptors, which are implicated in conditions such as schizophrenia, depression, and anxiety. These findings have spurred further investigations into its potential as a lead compound for the development of new psychotropic drugs.

In addition to its pharmacological properties, recent advancements in the synthetic methodologies for 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine have been reported. Novel catalytic systems and green chemistry approaches have been employed to improve the yield and purity of the compound, making it more accessible for large-scale production and further biological evaluation. These synthetic innovations are expected to facilitate the compound's transition from bench to bedside.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies and the design of derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{3-[(Trifluoromethyl)sulfanyl]phenyl}pyrrolidine (CAS: 1823623-98-8) represents a promising candidate for drug discovery, with its unique chemical structure and versatile biological activity. The latest research underscores its potential as a therapeutic agent for central nervous system disorders and highlights the need for continued exploration of its pharmacological and synthetic aspects. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this rapidly evolving field.